Cas no 1780461-29-1 ((3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride)

(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide-based compounds. Its reactive sulfonyl chloride group enables efficient conjugation with amines, alcohols, and other nucleophiles, making it valuable for constructing pharmacologically active molecules or functional materials. The benzopyran scaffold provides structural rigidity, which can enhance binding affinity in target applications. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride structure
1780461-29-1 structure
Product Name:(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride
CAS No:1780461-29-1
MF:C10H11ClO3S
MW:246.710541009903
CID:5737185
PubChem ID:84705883
Update Time:2025-10-17

(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1780461-29-1
    • EN300-1083318
    • (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride
    • (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonylchloride
    • 1H-2-Benzopyran-5-methanesulfonyl chloride, 3,4-dihydro-
    • Inchi: 1S/C10H11ClO3S/c11-15(12,13)7-9-3-1-2-8-6-14-5-4-10(8)9/h1-3H,4-7H2
    • InChI Key: BZLTZTHIYCPDBW-UHFFFAOYSA-N
    • SMILES: ClS(CC1=CC=CC2COCCC=21)(=O)=O

Computed Properties

  • Exact Mass: 246.0117431g/mol
  • Monoisotopic Mass: 246.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.401±0.06 g/cm3(Predicted)
  • Boiling Point: 389.3±30.0 °C(Predicted)

(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride Pricemore >>

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Additional information on (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride

Introduction to (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl Chloride (CAS No. 1780461-29-1)

(3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride (CAS No. 1780461-29-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride consists of a methanesulfonyl chloride group attached to a 3,4-dihydro-2H-benzopyran ring. The presence of the methanesulfonyl chloride group imparts reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry. The 3,4-dihydro-2H-benzopyran ring, on the other hand, provides a rigid and aromatic framework that can influence the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride in the synthesis of neuroprotective compounds. The results indicated that certain derivatives of this compound could effectively protect neuronal cells from oxidative stress and apoptosis, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride is another factor contributing to its popularity in research. Its preparation involves well-established synthetic routes that can be readily scaled up for industrial production. This makes it an attractive choice for pharmaceutical companies looking to develop new drugs with high therapeutic potential.

In addition to its applications in drug discovery, (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride has also been explored for its use in materials science. Researchers have utilized this compound as a building block for designing novel polymers and materials with unique properties. For example, a 2022 study published in the Journal of Polymer Science demonstrated that polymers derived from (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The safety profile of (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly under controlled conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to prevent inhalation or skin contact.

In conclusion, (3,4-Dihydro-1H-2-benzopyran-5-yl)methanesulfonyl chloride (CAS No. 1780461-29-1) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions for healthcare and materials science.

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